Cas no 93435-58-6 (Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)-)

• Product Name: Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
• CAS No: 93435-58-6
• MF: C₁₆H₁₆O₆
• MW: 304.294645309448
• CID: 2817000
• PubChem ID: 13939416
• Update Time: 2024-03-01

Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)-
• BDBM50295966
• 2,3,4-Trihydroxy-3'',4''-dimethoxydeoxybenzoin
• 2-(3,4-dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)ethanone
• 2-(3,4-Dimethoxyphenyl)-1-(2,3,4-trihydroxyphenyl)ethan-1-one

• Inchi： 1S/C16H16O6/c1-21-13-6-3-9(8-14(13)22-2)7-12(18)10-4-5-11(17)16(20)15(10)19/h3-6,8,17,19-20H,7H2,1-2H3
• InChI Key： ZINQWXFFXBTZOW-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)CC(C1C=CC(=C(C=1O)O)O)=O)OC

Computed Properties

• Exact Mass: 304.09468823g/mol
• Monoisotopic Mass: 304.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 96.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes